Cas no 869941-81-1 (N-(Thiophen-2-ylmethyl)butan-2-amine)
N-(Thiophen-2-ylmethyl)butan-2-amine Chemical and Physical Properties
Names and Identifiers
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- N-(thiophen-2-ylmethyl)butan-2-amine
- STL308501
- (Butan-2-yl)(thiophen-2-ylmethyl)amine
- (butan-2-yl)[(thiophen-2-yl)methyl]amine
- N-(Thiophen-2-ylmethyl)butan-2-amine
-
- MDL: MFCD04587550
- Inchi: 1S/C9H15NS/c1-3-8(2)10-7-9-5-4-6-11-9/h4-6,8,10H,3,7H2,1-2H3
- InChI Key: UPNAXMIPDHAVNJ-UHFFFAOYSA-N
- SMILES: S1C=CC=C1CNC(C)CC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 106
- Topological Polar Surface Area: 40.3
Experimental Properties
- Density: 1.0±0.1 g/cm3
- Boiling Point: 225.7±15.0 °C at 760 mmHg
- Flash Point: 90.3±20.4 °C
- Vapor Pressure: 0.1±0.4 mmHg at 25°C
N-(Thiophen-2-ylmethyl)butan-2-amine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-(Thiophen-2-ylmethyl)butan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB421082-1 g |
(Butan-2-yl)(thiophen-2-ylmethyl)amine |
869941-81-1 | 1g |
€467.00 | 2023-04-24 | ||
| abcr | AB421082-5 g |
(Butan-2-yl)(thiophen-2-ylmethyl)amine |
869941-81-1 | 5g |
€722.60 | 2023-04-24 | ||
| abcr | AB421082-10 g |
(Butan-2-yl)(thiophen-2-ylmethyl)amine |
869941-81-1 | 10g |
€935.60 | 2023-04-24 | ||
| abcr | AB421082-25 g |
(Butan-2-yl)(thiophen-2-ylmethyl)amine |
869941-81-1 | 25g |
€1361.60 | 2023-04-24 | ||
| abcr | AB421082-1g |
(Butan-2-yl)(thiophen-2-ylmethyl)amine; . |
869941-81-1 | 1g |
€467.00 | 2025-04-16 | ||
| abcr | AB421082-5g |
(Butan-2-yl)(thiophen-2-ylmethyl)amine; . |
869941-81-1 | 5g |
€722.60 | 2025-04-16 | ||
| abcr | AB421082-10g |
(Butan-2-yl)(thiophen-2-ylmethyl)amine; . |
869941-81-1 | 10g |
€935.60 | 2025-04-16 | ||
| abcr | AB421082-25g |
(Butan-2-yl)(thiophen-2-ylmethyl)amine; . |
869941-81-1 | 25g |
€1361.60 | 2025-04-16 | ||
| A2B Chem LLC | AJ24718-1g |
(butan-2-yl)[(thiophen-2-yl)methyl]amine |
869941-81-1 | 95+% | 1g |
$830.00 | 2024-04-19 | |
| A2B Chem LLC | AJ24718-2g |
(butan-2-yl)[(thiophen-2-yl)methyl]amine |
869941-81-1 | 95+% | 2g |
$1067.00 | 2024-04-19 |
N-(Thiophen-2-ylmethyl)butan-2-amine Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on N-(Thiophen-2-ylmethyl)butan-2-amine
Recent Advances in the Study of N-(Thiophen-2-ylmethyl)butan-2-amine (CAS: 869941-81-1)
The compound N-(Thiophen-2-ylmethyl)butan-2-amine (CAS: 869941-81-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its thiophene and butylamine moieties, exhibits unique pharmacological properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and potential biological activities, shedding light on its mechanism of action and therapeutic potential.
One of the key areas of research has been the optimization of synthetic routes for N-(Thiophen-2-ylmethyl)butan-2-amine. A study published in the Journal of Medicinal Chemistry (2023) reported a novel, high-yield synthesis method that improves the scalability and purity of the compound. The researchers employed a multi-step reaction sequence involving the condensation of 2-thiophenecarboxaldehyde with butan-2-amine, followed by reductive amination. The resulting compound was characterized using NMR spectroscopy and mass spectrometry, confirming its structural integrity and high purity.
In addition to its synthetic advancements, the pharmacological profile of N-(Thiophen-2-ylmethyl)butan-2-amine has been a focal point of recent investigations. Preliminary in vitro studies have demonstrated its affinity for certain neurotransmitter receptors, particularly those involved in the modulation of dopamine and serotonin pathways. These findings suggest potential applications in the treatment of neurological disorders such as depression and Parkinson's disease. However, further in vivo studies are required to validate these effects and assess the compound's safety profile.
Another notable study explored the compound's potential as an anti-inflammatory agent. Researchers found that N-(Thiophen-2-ylmethyl)butan-2-amine exhibits inhibitory effects on key inflammatory mediators, including cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). These results were published in a 2023 issue of Bioorganic & Medicinal Chemistry Letters, highlighting the compound's dual functionality as both a neuromodulator and an anti-inflammatory agent.
Despite these promising findings, challenges remain in the development of N-(Thiophen-2-ylmethyl)butan-2-amine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future research. Current efforts are focused on structural modifications to enhance its pharmacokinetic properties while retaining its pharmacological activity.
In conclusion, N-(Thiophen-2-ylmethyl)butan-2-amine (CAS: 869941-81-1) represents a versatile compound with significant potential in both neurological and anti-inflammatory applications. Continued research into its synthesis, mechanism of action, and therapeutic efficacy will be crucial for its development into a viable drug candidate. The recent advancements in this field underscore the importance of interdisciplinary collaboration in bridging the gap between chemical synthesis and biological application.
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